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Compound of Interest

Compound Name: Ethynodiol Diacetate

Cat. No.: B1671691

An In-depth Technical Guide on the Chemical Properties and Solubility of Ethynodiol
Diacetate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of active pharmaceutical ingredients is paramount. This
guide provides a detailed overview of the chemical properties and solubility data of ethynodiol
diacetate, a synthetic progestogen.

Chemical Identity and Structure

Ethynodiol diacetate, with the CAS Number 297-76-7, is a steroid ester and a terminal
acetylenic compound.[1] It is structurally related to ethynodiol and is a derivative of 19-
nortestosterone.[2][3]

Physicochemical Properties

The fundamental physicochemical properties of ethynodiol diacetate are summarized in the
table below, providing a quantitative look at its characteristics.
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Property Value Source
Molecular Formula C24H3204 [415]
Molecular Weight 384.51 g/mol

White solid / Crystalline
Appearance

powder
Melting Point ~126-127 °C
128-132 °C
Boiling Point 431.17 °C (rough estimate)

[0]2°/D = -71° to -73° (c=1in

Optical Rotation
CHCIs)

LogP 3.99

Solubility Profile

The solubility of ethynodiol diacetate in various solvents is a critical parameter for its
formulation and delivery. The following table presents the available quantitative and qualitative
solubility data.
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Solvent Solubility Temperature Source
Water 0.00397 mg/mL Not Specified
1.4 mg/L 25°C

DMSO 77 mg/mL Not Specified
10 mg/mL Not Specified

Slightly Soluble Not Specified

Ethanol Insoluble Not Specified
<1 mg/mL Not Specified

10 mg/mL Not Specified

Chloroform Slightly Soluble Not Specified
DMF 20 mg/mL Not Specified
DMFPBS (pH 7.2) 0.3 mg/mL Not Specified

(1:2)

Experimental Protocols

The following are detailed methodologies for determining the key physicochemical properties of
a solid compound like ethynodiol diacetate.

Melting Point Determination (Capillary Method based on
USP <741>)

The melting range of a solid is the temperature range over which it melts. For a pure crystalline
solid, this range is typically narrow. The following protocol is a standard method for this
determination.

o Sample Preparation: The ethynodiol diacetate sample is finely powdered. If it contains
water of hydration, it is dried as specified in its monograph. A small amount of the dried
powder is packed into a capillary tube (0.8-1.2 mm internal diameter) sealed at one end, to a
height of about 2-4 mm.
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o Apparatus: A suitable melting point apparatus is used, consisting of a heated block or a liquid
bath, a calibrated thermometer or temperature sensor, and a means to view the sample in
the capillary tube.

e Procedure: The capillary tube is placed in the heating block. The temperature is raised at a
controlled rate, typically 1-2 °C per minute, when approaching the expected melting point.

o Data Recording: The temperature at which the substance first begins to liquefy is recorded
as the beginning of the melting range. The temperature at which the substance is completely
liquid is recorded as the end of the melting range.

Solubility Determination (Shake-Flask Method based on
OECD 105)

The shake-flask method is a widely used technique to determine the equilibrium solubility of a
substance in a given solvent.

e Preparation: An excess amount of solid ethynodiol diacetate is added to a known volume of
the solvent (e.g., water, ethanol, DMSO) in a flask. The use of an excess amount ensures
that a saturated solution is formed.

o Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a
prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the
undissolved solid and the solution.

o Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution by centrifugation or filtration. Care must be taken to avoid any temperature changes
during this step that could affect the solubility.

» Analysis: The concentration of ethynodiol diacetate in the clear, saturated solution is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

e Replicates: The experiment is performed in triplicate to ensure the reproducibility of the
results.
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Logical Workflow for Solubility Determination

The following diagram illustrates a logical workflow for determining the solubility of a
pharmaceutical compound like ethynodiol diacetate.

Start: Obtain Pure
Ethynodiol Diacetate

Characterize Solid:
- Purity (HPLC)
- Crystalline Form (XRD)

Select Solvents:
- Water o o
- Ethanol - Inltle}I.Qualltatlv.e
Solubility Screening
- DMSO (e.g., visual assessment)
- Chloroform 9
Shake-Flask Method P> Concentration Analysis
(OECD 105) (e.g., HPLC-UV)

Compile Solubility Data & End: Final Solubility Profile
(mg/mL or Molarity)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of ethynodiol diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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